N-(1,1-Dimethyl-2-hydroxyethyl)-2-bromoacetamide

• Molecular Formula: C6H12BrNO2
• Molecular Weight: 210.07 g/mol
• IUPAC Name: 2-bromo-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
• InChI: InChI=1S/C6H12BrNO2/c1-6(2,4-9)8-5(10)3-7/h9H,3-4H2,1-2H3,(H,8,10)
• InChI Key: PQCDSUUAHSANKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NC(=O)CBr

Description

N-(1,1-Dimethyl-2-hydroxyethyl)-2-bromoacetamide is a useful research compound. Its molecular formula is C6H12BrNO2 and its molecular weight is 210.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

35.6 g (0.4 mol) of 1-hydroxy-2-methyl-2-aminopropane are dissolved in 100 ml of absolute methylene chloride, the solution is cooled to 0° C., and 40.4 g (0.2 mol) of bromoacetyl bromide, dissolved in 100 ml of methylene chloride, are added dropwise to this solution in the course of 3 hours 50 minutes, in the absence of moisture and while maintaining the temperature of 0° C. The mixture is allowed to react further for 2 hours at room temperature. The 1-hydroxy-2-methyl-2-aminopropane hydrobromide is filtered off under suction and washed with methylene chloride. The plate yellow oil obtained from the filtrate by evaporating off the solvent is chromatographed over silica gel, using ethylene chloride/isopropanol (95:5; 9:1; 4:1).